Cas no 1806593-56-5 (Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate)

Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its functionalized aromatic structure. The presence of both a cyano and ester group enhances its reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's stability under standard conditions ensures ease of handling and storage. Its structural features allow for further derivatization, enabling the synthesis of complex molecules. The ethyl ester group offers flexibility in hydrolysis or transesterification reactions, while the cyanomethyl substituent provides a reactive site for nucleophilic additions or cyclizations. This compound is a practical choice for researchers seeking a multifunctional building block in synthetic chemistry.

Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate structure

1806593-56-5 structure

Product Name:Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate

CAS No:1806593-56-5

MF:C₁₄H₁₇NO₂

MW:231.290283918381

CID:5008477

Update Time:2025-10-29

Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate
- Inchi： 1S/C14H17NO2/c1-3-17-14(16)7-6-12-5-4-11(2)10-13(12)8-9-15/h4-5,10H,3,6-8H2,1-2H3
- InChI Key： IJXALULXLPRODT-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1C=CC(C)=CC=1CC#N)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 292
XLogP3: 2.4
Topological Polar Surface Area: 50.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010004907-250mg	Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate	1806593-56-5	97%	250mg	489.60 USD	2021-07-06
Alichem	A010004907-500mg	Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate	1806593-56-5	97%	500mg	831.30 USD	2021-07-06
Alichem	A010004907-1g	Ethyl 3-(2-(cyanomethyl)-4-methylphenyl)propanoate	1806593-56-5	97%	1g	1,445.30 USD	2021-07-06